Cas no 1804854-02-1 (6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride)

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride is a highly reactive sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structure features a bromo and difluoromethyl substituent at the 6- and 3-positions, respectively, along with a fluorine at the 4-position, enhancing its utility in cross-coupling reactions and further functionalization. The sulfonyl chloride group enables efficient nucleophilic substitution, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. Its stability under controlled conditions and precise reactivity profile make it a preferred choice for researchers developing novel bioactive molecules.

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride structure

1804854-02-1 structure

Product Name:6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride

CAS No:1804854-02-1

MF:C₆H₂BrClF₃NO₂S

MW:324.502789020538

CID:4861638

Update Time:2025-06-10

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride
- Inchi： 1S/C6H2BrClF3NO2S/c7-3-1-2(9)4(5(10)11)6(12-3)15(8,13)14/h1,5H
- InChI Key： VXXMCTAZZDOLPH-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(F)F)C(=N1)S(=O)(=O)Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 323
XLogP3: 3
Topological Polar Surface Area: 55.4

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059458-1g	6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride	1804854-02-1	97%	1g	$1,579.40	2022-04-01

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride

Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1804854-02-1)

6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, difluoromethyl group, and sulfonyl chloride functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The compound’s CAS number, 1804854-02-1, is a critical identifier for regulatory and procurement purposes. Its systematic name, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride, reflects its precise chemical composition, which is often a focus of queries in scientific databases. Recent trends indicate growing interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability, aligning with the demand for more efficient small-molecule therapeutics and agrochemicals.

In the pharmaceutical sector, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride serves as a key building block for kinase inhibitors and antibacterial agents. Its sulfonyl chloride moiety enables facile derivatization, making it invaluable for structure-activity relationship (SAR) studies. Meanwhile, agrochemical researchers leverage its halogenated pyridine core to design next-generation herbicides and pesticides with improved environmental profiles.

Synthetic accessibility and scalability are frequently discussed topics regarding this compound. Advances in green chemistry have spurred interest in optimizing its synthesis to reduce waste and energy consumption. Searches for sustainable synthesis of fluorinated intermediates often highlight this compound as a case study, underscoring its relevance in modern process chemistry.

From a commercial perspective, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride is available through specialized suppliers catering to fine chemical and custom synthesis markets. Quality control, including HPLC purity and NMR characterization, is a common concern among buyers, reflecting the compound’s high-value applications. Regulatory compliance, such as REACH and GMP standards, further influences its procurement strategies.

Emerging applications in material science, such as the development of organic electronic materials, have also been explored. The compound’s electron-withdrawing groups contribute to tuning electronic properties, making it a candidate for optoelectronic devices. This interdisciplinary potential aligns with searches for multifunctional chemical building blocks.

In summary, 6-Bromo-3-(difluoromethyl)-4-fluoropyridine-2-sulfonyl chloride (CAS No. 1804854-02-1) is a pivotal compound bridging pharmaceutical innovation, agrochemical development, and advanced materials. Its multifaceted utility ensures sustained interest across scientific and industrial communities, driven by evolving research priorities and technological advancements.